Cas no 189101-43-7 ((1R,2S)-2-aminocyclohexane-1-carboxylic acid)

• Product Name: (1R,2S)-2-aminocyclohexane-1-carboxylic acid
• CAS No: 189101-43-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD03790919
• CID: 115542
• PubChem ID: 2724639
• Update Time: 2025-04-18

(1R,2S)-2-aminocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-amino-, (1R,2S)-
• (1R, 2S)-2-AMINOCYCLOHEXANE-1-CARBOXYLIC ACID.HCL
• 2-amino-,(1R,2S)-(9CI)Cyclohexane carboxylic acid
• 2-Amino-(1R,2S)-cyclohexanecarboxylic acid
• 2-Amino-(1R-cis)-cyclohexanecarboxylic acid
• (1R,2S)-2-Aminocyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 2-amino-, (1R,2S)- (9CI)
• CHEMBL1191817
• CS-0130604
• cis-2-Aminocyclohexanecarboxylic acid, >=95.0% (NT)
• 189101-43-7
• AS-11585
• P20265
• cis-2-Aminocyclohexanecarboxylic acid
• (1R,2S)-2-aminocyclohexanecarboxylic acid
• CIS-2-AMINO-1-CYCLOHEXANECARBOXYLIC ACID
• 5691-20-3
• 2-Aminocyclohexanecarboxylic acid #
• DTXSID101256649
• Cyclohexanecarboxylic acid, 2-amino-, cis-
• Cyclohexanecarboxylic acid, 2-amino-, (1R,2S)-
• MFCD03790919
• rel-(1R,2S)-2-Aminocyclohexane-1-carboxylic acid
• EN300-210890
• 45743-49-5
• (1R,2S)-(-)-2-Amino-cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 2-amino-, (1R,2S)-rel-
• SCHEMBL48276
• cis-2-Amino-1-cyclohexane-carboxylic acid
• AKOS025311413
• cis-2-amino-1-cyclohexane carboxylic acid
• cis-2-amino-cyclohexanecarboxylic acid
• MFCD00143980
• (1R,2S)-2-aminocyclohexane-1-carboxylic acid

• MDL： MFCD03790919
• Inchi： 1S/C7H13NO2/c8-6-4-2-1-3-5(6)7(9)10/h5-6H,1-4,8H2,(H,9,10)/t5-,6+/m1/s1
• InChI Key： USQHEVWOPJDAAX-RITPCOANSA-N
• SMILES： OC([C@@H]1CCCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 229-231 ºC
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives